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Compound of Interest

Compound Name: 1-Bromo-2,2-dimethoxypropane

CAS No.: 126-38-5

Cat. No.: B085933

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 1-Bromo-2,2-dimethoxypropane
(CAS No. 126-38-5), a versatile synthetic intermediate. The document details its chemical

structure, physicochemical properties, and spectroscopic data. Furthermore, it includes a

detailed experimental protocol for its synthesis and for its analysis via various spectroscopic

techniques. This guide is intended to be a valuable resource for professionals in organic

synthesis and drug development, facilitating the effective utilization of this compound in

research and development.

Chemical Identity and Structure
1-Bromo-2,2-dimethoxypropane, also known as bromoacetone dimethyl acetal, is a

halogenated acetal. Its structure features a propane backbone with a bromine atom at the C1

position and two methoxy groups at the C2 position, which protects a ketone functionality.

CAS Number: 126-38-5
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Molecular Formula: C₅H₁₁BrO₂

Molecular Weight: 183.04 g/mol

IUPAC Name: 1-bromo-2,2-dimethoxypropane

SMILES: COC(C)(CBr)OC

InChI Key: SGTITUFGCGGICE-UHFFFAOYSA-N

Chemical Structure:

Physicochemical and Spectroscopic Data
The properties of 1-Bromo-2,2-dimethoxypropane are summarized in the tables below,

providing a quick reference for laboratory use.

Table 1: Physicochemical Properties
Property Value Reference(s)

Appearance
Clear colorless to pale yellow

liquid

Boiling Point 83-87 °C at 80 mmHg

Density 1.355 g/mL at 25 °C

Refractive Index (n20/D) 1.447

Flash Point 41 °C (105.8 °F) - closed cup

Solubility
Soluble in common organic

solvents.

Sensitivity Moisture Sensitive

Table 2: Spectroscopic Data
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Spectroscopy Data Reference(s)

¹H NMR (Proton NMR)

(Predicted) δ 3.45 (s, 2H,

CH₂Br), 3.25 (s, 6H, 2 x

OCH₃), 1.40 (s, 3H, CH₃)

¹³C NMR (Carbon-13 NMR)

(Predicted) δ 101.5 (C), 49.0

(OCH₃), 38.0 (CH₂Br), 23.0

(CH₃)

Infrared (IR) Spectroscopy

(Predicted) ν (cm⁻¹): 2980-

2850 (C-H stretch), 1470-1450

(C-H bend), 1150-1050 (C-O

stretch), 750-650 (C-Br stretch)

Mass Spectrometry (MS)

(Predicted m/z): 167/169 ([M-

CH₃]⁺), 151/153 ([M-OCH₃]⁺),

89 ([M-Br]⁺)

Synthesis of 1-Bromo-2,2-dimethoxypropane
1-Bromo-2,2-dimethoxypropane is an important intermediate in biological medicine

synthesis. A common synthetic route involves a two-step process starting from acetone: an

initial bromination followed by the protection of the ketone group as a dimethyl acetal. This

method is advantageous due to the low cost of starting materials and simple reaction

operations.

Logical Workflow for Synthesis
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Synthesis Workflow of 1-Bromo-2,2-dimethoxypropane

Step 1: Bromination

Step 2: Acetal Protection

Work-up and Purification

Acetone in Dichloromethane

Bromine

Preheat to 65-75 °C
React for 11-13 h

1-Bromoacetone

1-Bromoacetone in Methanol

Intermediate

Trimethyl orthoformate
Concentrated HCl

React for 2-3 h

1-Bromo-2,2-dimethoxypropane

Neutralize with Triethylamine

Rotary Evaporation

Extraction with Dichloromethane

Drying

Pure 1-Bromo-2,2-dimethoxypropane

Click to download full resolution via product page
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To cite this document: BenchChem. [An In-depth Technical Guide to 1-Bromo-2,2-
dimethoxypropane]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b085933/docs#an-in-depth-technical-guide-to-1-
bromo-2-2-dimethoxypropane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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